1-(2,4-Difluorophenyl)-3-(4-methoxyphenyl)-1H-pyrazole-5-carboxylic acid

• IUPAC Name: 2-(2,4-difluorophenyl)-5-(4-methoxyphenyl)pyrazole-3-carboxylic acid
• InChI: InChI=1S/C17H12F2N2O3/c1-24-12-5-2-10(3-6-12)14-9-16(17(22)23)21(20-14)15-7-4-11(18)8-13(15)19/h2-9H,1H3,(H,22,23)
• InChI Key: HDDFGSWPNRENMI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN(C(=C2)C(=O)O)C3=C(C=C(C=C3)F)F
• Molecular Formula: C17H12F2N2O3
• Molecular Weight: 330.28 g/mol

Description

1-(2,4-Difluorophenyl)-3-(4-methoxyphenyl)-1H-pyrazole-5-carboxylic acid, or DFMPP, is a synthetic compound with potential applications in a variety of scientific research fields. It is a derivative of pyrazole, an organic compound with a five-membered ring structure. DFMPP has been studied for its ability to act as an inhibitor of enzymes, with potential applications in drug development and other fields.

Scientific Research Applications

DFMPP has been studied for its ability to act as an inhibitor of enzymes, with potential applications in drug development and other fields. It has been used in studies of the enzyme known as cyclooxygenase-2 (COX-2), which is involved in inflammation and pain. It has also been studied for its ability to inhibit the enzyme known as histone deacetylase (HDAC), which is involved in epigenetic regulation.

Mechanism of Action

DFMPP has been studied for its ability to inhibit enzymes. It binds to the active site of the enzyme, preventing the substrate from binding and thus inhibiting the enzyme's activity. This mechanism of action has been studied in detail for its potential applications in drug development.
Biochemical and Physiological Effects
Studies have shown that DFMPP has the potential to inhibit the activity of enzymes, such as cyclooxygenase-2 (COX-2) and histone deacetylase (HDAC). Inhibition of these enzymes can have a variety of effects on biochemical and physiological processes. Inhibition of COX-2 can lead to decreased inflammation and pain, while inhibition of HDAC can lead to altered gene expression and epigenetic regulation.

Advantages and Limitations for Lab Experiments

DFMPP has several advantages for use in laboratory experiments. It is a relatively simple compound to synthesize and is relatively stable, making it suitable for use in a variety of experiments. Additionally, its ability to inhibit enzymes makes it useful for studying the effects of enzyme inhibition. However, it has some limitations. It is not as potent as other compounds, making it less suitable for some applications. Additionally, it is not as well-studied as other compounds, making it less suitable for some experiments.

Future Directions

DFMPP has potential applications in a variety of scientific research fields. It could be used to study the effects of enzyme inhibition in different contexts, such as drug development. Additionally, it could be used to study the effects of epigenetic regulation in different contexts. Furthermore, it could be used to study the effects of inflammation and pain in different contexts. Additionally, it could be used to study the effects of altered gene expression in different contexts. Finally, it could be used to study the effects of other biochemical and physiological processes in different contexts.

Synthesis Methods

DFMPP can be synthesized through a variety of methods, including the reaction of 4-methoxybenzaldehyde with 2,4-difluorophenylhydrazine. This reaction yields a hydrazone intermediate, which is then reacted with ethyl chloroformate and triethylamine to form the desired product. It can also be synthesized through the reaction of 4-methoxybenzaldehyde and 2,4-difluorophenylhydrazine hydrochloride.